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Compound of Interest |

Compound Name: Creatine riboside
CAS No.: 1616693-92-5
Cat. No.: B1192512
. J

Part 1: Executive Summary & Chemical Identity

Creatine Riboside (CR) is a modified nucleoside metabolite (N-(alpha-D-
ribofuranosyl)creatine) increasingly utilized as a biomarker for lung and liver cancer metabolism
and in bioenergetics research.[1]

While parent compounds like creatine are often classified as non-hazardous, CR must be
handled as a Novel Chemical Entity (NCE) with bioactive potential. The structural modification
(ribosylation) alters its biological transport and stability profile. Therefore, standard "drain
disposal” protocols for creatine are insufficient and non-compliant for Creatine Riboside in a
rigorous drug development environment.

Core Directive: Treat all Creatine Riboside waste as Hazardous Chemical Waste destined for
high-temperature incineration. Do not discharge into municipal water systems due to potential
bio-accumulation and lack of ecotoxicological data.

Table 1: Physico-Chemical Profile for Waste Characterization
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Property Specification Operational Implication

, _ o Use on Waste Tag (Do not use
Chemical Name Creatine Riboside o _

abbreviations like "CR")

CAS Number 1616693-92-5 Required for waste manifesting
Molecular Weight ~263.25 g/mol N/A

B Dictates "Aqueous” vs
Solubility Water, DMSO, Methanol

"Solvent" waste stream

Cancer Metabolite /

High: Treat as bioactive;

Bioactivity )
Transporter Substrate prevent environmental release
) ) Do not mix with acidic waste
» Hydrolysis-prone in strong ] ]
Stability streams (risk of exothermic

acid/base

degradation)

Part 2: Hazard Identification & Risk Assessment

Scientific Rationale: As an NCE, CR lacks a complete toxicological monograph. We apply the

Precautionary Principle.

e Primary Hazard: Bioactive Substance. Potential specific target organ toxicity (transport

mimics).

e Secondary Hazard: Irritant (Respiratory/Ocular) in powder form.

e GHS Classification (Derived):

[¢]

Warning[2][3]

o

H315 (Causes skin irritation)[4]

o

H319 (Causes serious eye irritation)[4]

[¢]

H335 (May cause respiratory irritation)

Part 3: Disposal Workflows
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The disposal pathway depends entirely on the matrix of the waste. You must segregate waste
at the point of generation.[5][6]

Scenario A: Synthesized/Pure Compound (Chemical Waste)

Applicability:[7] Dry powder, stock solutions (DMSO/Water), and contaminated glassware from
synthesis.

¢ Solid Waste (Powder/Wipes):
o Collect in a wide-mouth HDPE jar labeled "Hazardous Waste: Solid Organics."

o Bagging: Double-bag contaminated gloves and bench paper in 4-mil clear polyethylene
bags before placing in the drum.

o Destruction: High-temperature incineration.
e Liquid Waste (Stock Solutions):

o Solvent: If dissolved in DMSO or Methanol, dispose of in "Organic Solvents" carboy (Red
Can).

o Aqueous: If dissolved in buffer/water, dispose of in "Aqueous Chemical Waste" carboy
(Blue Can).

o Prohibition:NEVER pour aqueous CR solutions down the sink. Even if dilute, the bioactive
nature requires chemical treatment/incineration.

Scenario B: Biological Extracts (Biohazardous Waste)

Applicability: CR extracted from urine, plasma, or cell lysate.
o Rationale: The hazard here is the biological matrix (human fluids/cells), not just the chemical.

» Protocol: Dispose of as Regulated Medical Waste (Red Bag/Sharps). The incineration
process for bio-waste will effectively destroy the Creatine Riboside molecule.

Part 4: Decision Matrix (Visualization)
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The following logic flow ensures compliant segregation of waste streams.

Waste Generation: Creatine Riboside

Check Matrix/Source

Extracted Pure/Synthesized

Biological Source Chemical Source
(Urine, Plasma, Cell Culture) (Synthesis, Stock Powder)

Dispose as Biohazardous Waste

Physical State?

Liquid Solution

Solvent Base?

(Red Bag/Burn Box)

Solid
(Powder, Wipes, Gloves)

Solid Hazardous Waste
(Incineration)

Organic Solvent Waste Aqueous Chemical Waste
(Halogenated/Non-Halogenated) (Do NOT Drain Pour)

Click to download full resolution via product page

Figure 1: Decision tree for segregating Creatine Riboside waste based on origin and physical
state.

Part 5: Spill Management Protocol
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Immediate Action: Isolate the area. PPE: Nitrile gloves (double gloved), safety goggles, lab
coat. N95 mask recommended if powder is aerosolized.

e Powder Spill:

o

Do not dry sweep (creates dust).

[¢]

Cover with wet paper towels (water or ethanol) to dampen.

[¢]

Scoop into a sealable bag.

[e]

Clean surface with 10% bleach followed by water (to degrade any biological contaminants
if applicable) or simple soap/water for pure chemical.

e Liquid Spill:
o Absorb with vermiculite or standard spill pads.
o Place absorbents into "Solid Hazardous Waste."

Part 6: Regulatory & Compliance Notes

o RCRA Status: While not explicitly P-listed or U-listed (40 CFR 261.33), CRis a
"characteristic" waste if ignitable (in solvent) or simply a "Non-RCRA Regulated Hazardous
Waste" (in solid form) that requires destruction to prevent environmental loading.

e Labeling: All waste containers must be labeled "Hazardous Waste" with the specific
constituent "Creatine Riboside" written out in full.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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